Cas no 25648-93-5 (Carbamic acid,isopentyl-, 2-(hydroxymethyl)-2-methylpentyl ester butylcarbamate (ester) (8CI))

• Product Name: Carbamic acid,isopentyl-, 2-(hydroxymethyl)-2-methylpentyl ester butylcarbamate (ester) (8CI)
• CAS No: 25648-93-5
• MF: C₁₈H₃₆N₂O₄
• MW: 344.48944568634
• CID: 276559
• PubChem ID: 213178
• Update Time: 2025-04-19

Carbamic acid,isopentyl-, 2-(hydroxymethyl)-2-methylpentyl ester butylcarbamate (ester) (8CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,isopentyl-, 2-(hydroxymethyl)-2-methylpentyl ester butylcarbamate (ester) (8CI)
• butyl-[2-methyl-2-(3-methylbutylcarbamoyloxymethyl)pentyl]carbamic acid
• BRN 3061346
• Butyl[2-({hydroxy[(3-methylbutyl)imino]methoxy}methyl)-2-methylpentyl]carbamic acid
• Isopentylcarbamic acid 2-(hydroxymethyl)-2-methylpentyl ester butylcarbamate (ester)
• Carbamic acid, isopentyl-, 2-(hydroxymethyl)-2-methylpentyl ester, butylcarbamate (ester)
• DTXSID30948522
• 25648-93-5

• Inchi： 1S/C18H36N2O4/c1-6-8-12-20(17(22)23)13-18(5,10-7-2)14-24-16(21)19-11-9-15(3)4/h15H,6-14H2,1-5H3,(H,19,21)(H,22,23)
• InChI Key： QPCYJCBDBMQJLM-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C)C)=O)CC(C)(CN(C(=O)O)CCCC)CCC

Computed Properties

• Exact Mass: 344.26768
• Monoisotopic Mass: 344.268
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 13
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• Density: 1.012
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.476
• PSA: 78.87